Cas no 4133-34-0 (7-Methoxy-2-tetralone)

• Product Name: 7-Methoxy-2-tetralone
• CAS No: 4133-34-0
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD00001730
• CID: 44778
• PubChem ID: 77785
• Update Time: 2025-05-20

7-Methoxy-2-tetralone Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-3,4-dihydronaphthalen-2-one
• 3,4-Dihydro-7-methoxy-2(1H)-naphthalenone
• 7-methoxyl-2-tetralone
• 7-Methoxy-2-tetralone
• 7-methoxy-1,2,3,4-tetrahydronaphthalen-2-one
• 7-methoxy-3,4-dihydro-1H-naphthalen-2-one
• 7-methoxy-3,4-dihydronaphthalen-2(1H)-one
• 7-methoxy-3,4-dihydronaphthalen-1(2H)-one
• 7-methoxytetralin-2-one
• 2(1H)-Naphthalenone, 3,4-dihydro-7-methoxy-
• XEAPZXNZOJGVCZ-UHFFFAOYSA-N
• 7-methoxy-1,3,4-trihydronaphthalen-2-one
• PubChem18169
• KSC23
• N,N-Dimethylformamide
• SY004719
• AM9316
• UNII-WF978B639S
• NS00020814
• A853553
• 7-Methoxy-2-tetralone, 97%
• WF978B639S
• AKOS005255866
• MFCD00001730
• EN300-96503
• DTXSID00194296
• 7-methoxy-1,2,3,4-tetrahydro-2-naphthalenone
• SCHEMBL43307
• 4133-34-0
• 7-Methoxy-3,4-dihydro-2(1H)-naphthalenone #
• FT-0600905
• A20021
• AB00149
• Z1255485170
• 7-Methoxy-3,4-dihydro-1-H-naphthalen-2-one
• FS-2173
• 7-METHOXY-.BETA.-TETRALONE
• M1421
• EINECS 223-954-1
• 7-methoxy-3,4-dihydro-1H-napthalen-2-one
• AC-3268
• CS-D0606
• W-106309
• 3,4-dihydro-7-methoxy-2(1H)naphthalenone
• 7-METHOXY-2-TETRALINONE
• STL555564
• DB-007211
• BBL101767
• DTXCID10116787
• 7-methoxy-beta-tetralone

• MDL： MFCD00001730
• Inchi： 1S/C11H12O2/c1-13-11-5-3-8-2-4-10(12)6-9(8)7-11/h3,5,7H,2,4,6H2,1H3
• InChI Key： XEAPZXNZOJGVCZ-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(C=CC=2CC1)OC

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Yellow to brown semi solid
• Density: 1.13 g/mL at 25 °C(lit.)
• Melting Point: 24-30°C
• Boiling Point: 124-126 °C/1.5 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.566(lit.)
• PSA: 26.30000
• LogP: 1.75300

7-Methoxy-2-tetralone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R20/21/22
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 7-Methoxy-2-tetralone

Introduction to 7-Methoxy-2-tetralone (CAS No. 4133-34-0)

7-Methoxy-2-tetralone, with the chemical formula C₁₁H₈O₂ and CAS number 4133-34-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic ketone belongs to the tetralone class, characterized by its fused benzene and cyclohexene rings. The presence of a methoxy group at the 7-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The structure of 7-Methoxy-2-tetralone imparts unique electronic and steric properties, making it a versatile building block for more complex molecules. Its applications span across multiple domains, including medicinal chemistry, agrochemical synthesis, and material science. The compound's ability to undergo various transformations, such as oxidation, reduction, and functionalization, underscores its importance in synthetic pathways.

In recent years, 7-Methoxy-2-tetralone has garnered attention for its potential in drug discovery. Researchers have been exploring its derivatives as candidates for treating neurological disorders, cancer, and inflammatory diseases. The methoxy group at the 7-position serves as a key pharmacophore, influencing both the solubility and bioavailability of the compound. This has led to extensive studies on its metabolic pathways and interaction with biological targets.

One of the most compelling aspects of 7-Methoxy-2-tetralone is its role in developing novel therapeutic agents. For instance, studies have demonstrated its efficacy in inhibiting specific enzymes involved in tumor growth. The compound's ability to cross the blood-brain barrier has also opened avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings highlight the compound's promise as a lead molecule in drug development.

The synthesis of 7-Methoxy-2-tetralone typically involves multi-step organic reactions, often starting from readily available precursors like tetralone. Advanced catalytic methods have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as asymmetric synthesis have been particularly useful in producing enantiomerically pure forms of the compound, which are crucial for many drug applications.

From a material science perspective, 7-Methoxy-2-tetralone exhibits interesting photophysical properties due to its aromatic structure. It has been investigated for use in organic electronics, including OLEDs (organic light-emitting diodes) and photovoltaic cells. The compound's ability to absorb and emit light in specific wavelength ranges makes it a candidate for developing advanced optoelectronic materials.

The environmental impact of synthesizing 7-Methoxy-2-tetralone is another area of focus. Researchers are increasingly adopting green chemistry principles to minimize waste and energy consumption during production. Solvent-free reactions and catalytic processes that use renewable resources are being explored to make the synthesis more sustainable.

In conclusion, 7-Methoxy-2-tetralone (CAS No. 4133-34-0) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for developing new drugs and advanced materials. As research continues to uncover its potential, this compound is poised to play an even greater role in addressing global challenges in health and technology.